Cas no 1808-07-7 (4H-1-Benzopyran-4-one,2,3-dihydro-3,3-dihydroxy-2-methoxy-2-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-3,3-dihydroxy-2-methoxy-2-phenyl-
• CAS No: 1808-07-7
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 235742
• PubChem ID: 265722
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2,3-dihydro-3,3-dihydroxy-2-methoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-3,3-dihydroxy-2-methoxy-2-phenyl-
• 3,3-dihydroxy-2-methoxy-2-phenylchromen-4-one
• 3,3-dihydroxy-2-methoxy-2-phenyl-2,3-dihydro-4H-chromen-4-one
• NSC-102055
• CHEMBL485267
• 1808-07-7
• DTXSID00295459
• NSC102055
• 3,3-dihydroxy-2-methoxy-2-phenylchroman-4-one

• Inchi： 1S/C16H14O5/c1-20-16(11-7-3-2-4-8-11)15(18,19)14(17)12-9-5-6-10-13(12)21-16/h2-10,18-19H,1H3
• InChI Key： RKVISRFSXSLDHC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(C1(C1C=CC=CC=1)OC)(O)O)=O

Computed Properties

• Exact Mass: 286.08400
• Monoisotopic Mass: 286.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 499°Cat760mmHg
• Flash Point: 189°C
• Refractive Index: 1.661
• PSA: 75.99000
• LogP: 1.44200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 2-O-methylated flavonoids